Cas no 128756-71-8 (Adamantan-2-yl acrylate)

• Product Name: Adamantan-2-yl acrylate
• CAS No: 128756-71-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD08704221
• CID: 98345
• PubChem ID: 11298697
• Update Time: 2025-10-24

Adamantan-2-yl acrylate Chemical and Physical Properties

Names and Identifiers

• Adamantan-2-yl acrylate
• 2-Adamantyl acrylate
• 2-adamantyl prop-2-enoate
• 2-Propenoicacid, tricyclo[3.3.1.13,7]dec-2-yl ester
• 2-adamantanyl acrylate
• 2-Propenoic acid tricyclo[3.3.1.1(3,7)]dec-2-yl ester
• AKOS015901216
• SCHEMBL333419
• SY248281
• A805861
• AC3661
• NCJGJDNWSHATQH-UHFFFAOYSA-N
• [4-(2-Aminoethyl)phenyl]aceticacid
• Adamantan-2-ylacrylate
• DTXSID90461601
• 2-Propenoic acid, tricyclo[3.3.1.13,7]dec-2-yl ester
• MFCD08704221
• ADAMANTAN-2-YL PROP-2-ENOATE
• FT-0654694
• 128756-71-8
• 2-Propenoic acid tricyclo[3.3.1.13,7]dec-2-yl ester
• 2-ADAMANTYL ACRYLATE [128756-71-8] C13H18O2 FW206.28
• DA-12938

• MDL： MFCD08704221
• Inchi： 1S/C13H18O2/c1-2-12(14)15-13-10-4-8-3-9(6-10)7-11(13)5-8/h2,8-11,13H,1,3-7H2
• InChI Key： NCJGJDNWSHATQH-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 279.3°C at 760 mmHg
• Flash Point: 112°C
• Refractive Index: 1.523
• PSA: 26.30000
• LogP: 2.54030

Additional information on Adamantan-2-yl acrylate

Comprehensive Guide to Adamantan-2-yl acrylate (CAS No. 128756-71-8): Properties, Applications, and Industry Insights

Adamantan-2-yl acrylate (CAS No. 128756-71-8) is a specialized acrylate derivative that has garnered significant attention in advanced material science and polymer chemistry. This compound, characterized by its unique adamantane backbone and acrylate functionality, offers exceptional thermal stability, rigidity, and reactivity, making it a valuable building block for high-performance polymers. Researchers and industries are increasingly exploring its potential in UV-curable coatings, adhesives, and 3D printing resins, aligning with the growing demand for sustainable and durable materials.

The molecular structure of Adamantan-2-yl acrylate combines the robustness of the adamantane moiety with the versatility of the acrylate group. This synergy enables the compound to exhibit remarkable resistance to heat and chemical degradation, a critical feature for applications in high-temperature environments. Recent studies highlight its role in enhancing the mechanical properties of photopolymerizable systems, a topic frequently searched in academic and industrial forums. As sustainability becomes a global priority, this compound’s potential in green chemistry initiatives is also under scrutiny.

One of the most discussed applications of Adamantan-2-yl acrylate is in the electronics industry, where its dielectric properties and thermal stability are leveraged for encapsulation materials and flexible circuits. With the rise of wearable technology and IoT devices, searches for "heat-resistant polymers for electronics" have surged, positioning this compound as a promising candidate. Additionally, its compatibility with click chemistry protocols has opened doors for modular material design, a trending topic in nanotechnology research.

From a synthetic perspective, Adamantan-2-yl acrylate is often synthesized via esterification reactions involving adamantan-2-ol and acryloyl chloride. Optimizing its production to minimize byproducts aligns with the circular economy principles, another hot-button issue in chemical manufacturing. Analytical techniques like NMR spectroscopy and HPLC are routinely employed to ensure purity, as impurities can significantly impact downstream applications such as biomedical hydrogels or optical materials.

Market trends indicate a rising demand for Adamantan-2-yl acrylate in Asia-Pacific regions, driven by advancements in automotive coatings and renewable energy infrastructure. Frequently searched queries like "acrylate monomers for solar panels" reflect this shift. Furthermore, its role in self-healing materials—a cutting-edge field—has sparked academic curiosity, with publications often citing its ability to form cross-linked networks under UV irradiation.

In conclusion, Adamantan-2-yl acrylate (CAS No. 128756-71-8) stands at the intersection of innovation and practicality. Its multifaceted applications, from advanced coatings to next-gen electronics, underscore its importance in modern chemistry. As industries pivot toward eco-friendly and high-efficiency solutions, this compound is poised to play a pivotal role in shaping future material technologies.